Cas no 1227599-49-6 (2-(5-Fluoropyrimidin-2-yl)acetonitrile)

2-(5-Fluoropyrimidin-2-yl)acetonitrile is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features include a nitrile group and a fluoropyrimidine moiety, which enhance its reactivity and versatility as a synthetic intermediate. The fluorine substitution at the 5-position improves metabolic stability and binding affinity in target molecules, making it valuable for the development of bioactive compounds. This compound is particularly useful in nucleoside chemistry and heterocyclic synthesis, where its electron-withdrawing properties facilitate selective functionalization. High purity and consistent quality ensure reliable performance in complex organic transformations. Proper handling under controlled conditions is recommended due to its reactive nitrile group.

2-(5-Fluoropyrimidin-2-yl)acetonitrile structure

1227599-49-6 structure

Product Name:2-(5-Fluoropyrimidin-2-yl)acetonitrile

CAS No:1227599-49-6

MF:C₆H₄FN₃

MW:137.114463806152

MDL:MFCD16611295

CID:4579233

PubChem ID:112692747

Update Time:2025-10-29

2-(5-Fluoropyrimidin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(5-Fluoropyrimidin-2-yl)acetonitrile
- AKOS026732177
- EN300-256423
- G14869
- 1227599-49-6
- MDL： MFCD16611295
- Inchi： 1S/C6H4FN3/c7-5-3-9-6(1-2-8)10-4-5/h3-4H,1H2
- InChI Key： VYPOSBDIBQYDLM-UHFFFAOYSA-N
- SMILES： FC1C=NC(CC#N)=NC=1

Computed Properties

Exact Mass: 137.03892530g/mol
Monoisotopic Mass: 137.03892530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 49.6

2-(5-Fluoropyrimidin-2-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B435685-10mg	2-(5-Fluoropyrimidin-2-yl)acetonitrile	1227599-49-6		10mg	$ 70.00	2022-06-07
TRC	B435685-50mg	2-(5-Fluoropyrimidin-2-yl)acetonitrile	1227599-49-6		50mg	$ 250.00	2022-06-07
TRC	B435685-100mg	2-(5-Fluoropyrimidin-2-yl)acetonitrile	1227599-49-6		100mg	$ 365.00	2022-06-07
Chemenu	CM421288-250mg	2-(5-fluoropyrimidin-2-yl)acetonitrile	1227599-49-6	95%+	250mg	$576	2023-02-03
Chemenu	CM421288-500mg	2-(5-fluoropyrimidin-2-yl)acetonitrile	1227599-49-6	95%+	500mg	$892	2023-02-03
Chemenu	CM421288-1g	2-(5-fluoropyrimidin-2-yl)acetonitrile	1227599-49-6	95%+	1g	$1137	2023-02-03
Ambeed	A430351-100mg	2-(5-Fluoropyrimidin-2-yl)acetonitrile	1227599-49-6	97%	100mg	$243.0	2024-05-30
Ambeed	A430351-250mg	2-(5-Fluoropyrimidin-2-yl)acetonitrile	1227599-49-6	97%	250mg	$413.0	2024-05-30
Ambeed	A430351-1g	2-(5-Fluoropyrimidin-2-yl)acetonitrile	1227599-49-6	97%	1g	$1112.0	2024-05-30
Enamine	EN300-256423-0.05g	2-(5-fluoropyrimidin-2-yl)acetonitrile	1227599-49-6	95%	0.05g	$245.0	2024-06-19